Cas no 2228970-70-3 (2-(3-bromoprop-1-en-2-yl)-5-chlorophenol)

• Product Name: 2-(3-bromoprop-1-en-2-yl)-5-chlorophenol
• CAS No: 2228970-70-3
• MF: C₉H₈BrClO
• MW: 247.516221046448
• CID: 6000270
• PubChem ID: 165683329
• Update Time: 2025-05-25

2-(3-bromoprop-1-en-2-yl)-5-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromoprop-1-en-2-yl)-5-chlorophenol
• EN300-1923278
• 2228970-70-3

• Inchi： 1S/C9H8BrClO/c1-6(5-10)8-3-2-7(11)4-9(8)12/h2-4,12H,1,5H2
• InChI Key： AYBUPTKZDDCHTB-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=CC(=CC=1O)Cl

Computed Properties

• Exact Mass: 245.94471g/mol
• Monoisotopic Mass: 245.94471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(3-bromoprop-1-en-2-yl)-5-chlorophenol

Introduction to 2-(3-bromoprop-1-en-2-yl)-5-chlorophenol (CAS No. 2228970-70-3)

2-(3-bromoprop-1-en-2-yl)-5-chlorophenol, identified by the Chemical Abstracts Service Number (CAS No.) 2228970-70-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aromatic heterocyclic compound features a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and synthetic organic transformations. The presence of both bromine and chlorine substituents on a phenolic ring, coupled with an allyl group, makes it a versatile intermediate for the development of novel bioactive molecules.

The molecular structure of 2-(3-bromoprop-1-en-2-yl)-5-chlorophenol consists of a benzene ring substituted at the 2-position with an allyl group and at the 5-position with a chlorine atom. This arrangement imparts distinct electronic and steric properties, making it a valuable building block for further functionalization. The bromine atom, in particular, serves as a reactive handle for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, there has been growing interest in leveraging such halogenated aromatic compounds for their role in drug discovery. The combination of electron-withdrawing chloro and bromo groups enhances the electrophilicity of the aromatic ring, facilitating nucleophilic aromatic substitution (SNAr) reactions. This characteristic has been exploited in the synthesis of various pharmacophores targeting different biological pathways. For instance, derivatives of 2-(3-bromoprop-1-en-2-yl)-5-chlorophenol have shown promise in inhibiting enzymes involved in inflammatory responses and cancer progression.

One of the most compelling aspects of 2-(3-bromoprop-1-en-2-yl)-5-chlorophenol is its utility as a precursor in the synthesis of more complex molecules. Researchers have demonstrated its use in generating libraries of substituted phenols, which are then screened for biological activity. The allyl group provides an additional site for further modification, allowing chemists to introduce diverse functional groups such as alcohols, thiols, or amines. This flexibility is particularly valuable in medicinal chemistry, where the optimization of drug candidates often requires multiple rounds of structural modification.

Recent advancements in computational chemistry have further highlighted the importance of 2-(3-bromoprop-1-en-2-yl)-5-chlorophenol. Molecular modeling studies suggest that this compound can act as a scaffold for designing small molecules with improved solubility and bioavailability. By strategically positioning functional groups around the aromatic core, researchers can fine-tune the pharmacokinetic properties of their drug candidates. Such insights are derived from high-throughput virtual screening (HTVS) techniques, which rapidly evaluate large datasets to identify promising hits.

The pharmaceutical industry has also recognized the potential of 2-(3-bromoprop-1-en-2-yl)-5-chlorophenol as an intermediate in the production of therapeutic agents. For example, analogs of this compound have been investigated for their antimicrobial and antiviral properties. The halogenated phenol core is known to disrupt bacterial cell membranes and inhibit viral replication by interfering with essential metabolic pathways. This has spurred interest in developing novel antibiotics and antivirals based on similar structural motifs.

Moreover, the agrochemical sector has not been left behind in exploring the applications of 2-(3-bromoprop-1-en-2-yl)-5-chlorophenol. Its derivatives have shown efficacy as herbicides and fungicides due to their ability to interfere with plant growth regulators and fungal enzymes. By modifying the substituents on the phenolic ring, chemists can tailor the biological activity to target specific pests or diseases while minimizing environmental impact.

The synthesis of 2-(3-bromoprop-1-en-2-yl)-5-chlorophenol itself presents an interesting challenge for organic chemists. Traditional methods involve multi-step sequences starting from commercially available precursors such as cumene hydroperoxide and chlorobenzene derivatives. However, recent reports have introduced more efficient synthetic routes that reduce waste and improve yields. These innovations align with the growing emphasis on green chemistry principles within the industry.

In conclusion, 2-(3-bromoprop-1-en-2-yl)-5-chlorophenol (CAS No. 2228970-70-3) represents a fascinating compound with far-reaching implications across multiple scientific disciplines. Its unique structural features make it an indispensable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new applications for this molecule, its significance is likely to grow even further.